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Compound of Interest

Compound Name: Polyoxin d

Cat. No.: B1220197

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Polyoxin D zinc salt, a
biochemical fungicide, for use in agricultural research. This document details its mechanism of
action, presents its efficacy data against various plant pathogens, and offers detailed protocols
for experimental evaluation.

Introduction to Polyoxin D Zinc Salt

Polyoxin D zinc salt is a fungicide derived from the fermentation of the soil bacterium
Streptomyces cacaoi var. asoensis.[1] It is classified as a biochemical pesticide due to its
natural origin and specific, non-toxic mode of action against target fungi.[2][3] Its primary
application is the control of a range of fungal diseases on food crops, turf, and ornamentals.[4]
The zinc salt formulation is utilized to increase its persistence on plant surfaces compared to
the more water-soluble Polyoxin D.

Commercially, it is available in formulations such as Suspension Concentrates (SC) and Water
Dispersible Granules (WG), for example, 5% SC and 11.3% WDG.[5][6] It is recognized for its
unique mode of action, making it a valuable tool for resistance management programs in
integrated pest management (IPM).[1] Polyoxin D zinc salt is considered fungistatic rather
than fungicidal, as it inhibits fungal growth without directly killing the fungus.[5]

Mechanism of Action: Chitin Synthesis Inhibition
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The sole mode of action for Polyoxin D zinc salt is the inhibition of chitin synthase, a critical
enzyme in the fungal cell wall biosynthesis pathway.[1][4] Chitin, a polymer of N-
acetylglucosamine, is an essential structural component of the cell walls of most pathogenic
fungi but is absent in plants and mammals.[2][4]

Polyoxin D is a structural analog of UDP-N-acetylglucosamine (UDP-GIcNACc), the substrate
for chitin synthase.[2] By competitively inhibiting this enzyme, Polyoxin D zinc salt prevents the
formation of chitin chains. This disruption leads to incomplete cell wall formation, causing
hyphae to swell and rupture, ultimately halting fungal growth and infection.[2][7] This high
specificity makes it non-toxic to bacteria, animals, and plants.[4] It is classified under the
Fungicide Resistance Action Committee (FRAC) Code 19.[6]
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Fungal chitin biosynthesis pathway and the inhibitory action of Polyoxin D zinc salt.

Data Presentation: Efficacy Against Plant Pathogens

The following tables summarize the quantitative efficacy of Polyoxin D zinc salt against various
fungal pathogens from in vitro and field studies.

Table 1: In Vitro Efficacy of Polyoxin D Zinc Salt Against Various Fungal Pathogens

Value

Fungal Host Efficacy Reference(s
Assay Type . (ng/mL or
Pathogen Crop(s) Metric )
ppm)
Rhizoctonia Rice, Mycelial
_ MIC <156 [2]
solani Turfgrass Growth
Botrytis )
] Mycelial
cinerea Strawberry ECso 0.59-2.27 [8]
N Growth
(Sensitive)
Botrytis
cinerea Mycelial
Strawberry ECso 46-5.8 [8]
(Reduced Growth
Sensitivity)
Alternaria Mycelial
. _ Pear MIC > 100 [2]
kikuchiana Growth
Alternaria ] Spore
o Brassicas o MIC 1.0 [2]
brassicicola Germination
Cochliobolus ] Mycelial
) Rice MIC 6.25 [2]
miyabeanus Growth
Pyricularia ) Mycelial
Rice MIC 25 [2]
oryzae Growth
Colletotrichu Mycelial Varies by
Peach ECso ) [9]
m spp. Growth media
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MIC: Minimum Inhibitory Concentration; ECso: Half Maximal Effective Concentration

Table 2: Field Efficacy of Polyoxin D Zinc Salt Formulations

Target . )
. Pathogen Formulati Efficacy Referenc
Crop Disease(s . Result
) (s) on & Rate  Metric e(s)
) % Disease
Powdery Erysiphe 5% SC @
Grapes ] Control 75.7% [6]
Mildew necator 600 mL/ha
(Bunches)
_ % Yield
Powdery Erysiphe 5% SC @
Grapes ) Increase 57.47% [6]
Mildew necator 600 mL/ha
vs. Control
] 5% SC @ Disease Effective
Potato, ) Alternaria ] )
Early Blight ) 537-926 Suppressio  (Preventati  [5]
Tomato solani
mL/ha n ve)
Powdery Podosphae ) Effective
] - 5% SC @ Disease )
) Mildew, ra xanthii, (Preventati
Cucurbits ) 463-926 Control/Su ) [2][5]
Gummy Didymella ] ve/Curative
) . mL/ha ppression
Stem Blight  bryoniae )
Rhizoctoni 11.3% )
Brown ) ) Effective
a solani, WDG @ Disease )
Turfgrass Patch, Leaf (Preventati  [5]
Drechslera 27 g/100 Control
Spot ve)
poae m?2
) ) 5% SC @ ) Effective
) Botrytis Botrytis Disease )
Ginseng ) ] 611-1222 (Preventati  [5]
Blight cinerea Control
mL/1000 L ve)

Experimental Protocols

Detailed methodologies are crucial for accurate and reproducible results. The following are
generalized protocols for key experiments to evaluate the efficacy of Polyoxin D zinc salt.
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Start: Define Objectives
(e.g., EC50 determination)

1. Prepare Polyoxin D 2. Prepare Pathogen Inoculum
Stock & Serial Dilutions (Mycelial plugs or Spore suspension)

3. Perform Assay
(In Vitro, Detached Leaf, etc.)

4. Incubate Under
Controlled Conditions

5. Collect Data
(e.g., Colony diameter, Lesion size)
6. Analyze Data
(e.g., Probit analysis for EC50)
End: Report Results

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Trial Design
(Randomized Complete Block)

( 2. Plot Setup & Crop Planting )

3. Fungicide Application
(Based on protocol: rate, timing, interval)

S

\
4. Environmental & Disease Monitoring ‘i'Re.—apphcatmn
;! if needed

5. Disease Assessment
(% Incidence, % Severity)

!

6. Harvest & Yield Data Collection

!

7. Statistical Analysis (ANOVA)

8. Draw Conclusions on Efficacy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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